Hydron;chloride

• IUPAC Name: hydron;chloride
• InChI: InChI=1S/ClH/h1H
• InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-N
• Canonical SMILES: [H+].[Cl-]
• Molecular Formula: ClH
• Related CAS: 15364-23-5
• Molecular Weight: 36.46 g/mol
• Physical Description: Solid
• CAS No.: 7647-01-0

Description

The term "Hydron;chloride" refers to hydrochloride salts, which are ionic compounds formed by the reaction of a basic organic molecule (e.g., amines) with hydrochloric acid. These salts consist of a protonated organic cation (denoted as "hydron," representing H⁺) and a chloride anion (Cl⁻). Hydrochloride salts are widely used in pharmaceuticals to enhance solubility, stability, and bioavailability of active ingredients . For example, tetramisole hydrochloride () and clonidine hydrochloride () are therapeutic agents where the hydrochloride form improves their pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydrogen chloride can be prepared through several methods:

Hydrogen gas reacts with chlorine gas at temperatures above 250°C to form hydrogen chloride gas:

Direct Combination of Elements: $$\text{H}_2 + \text{Cl}_2 \rightarrow 2\text{HCl}$$H2​+Cl2​→2HCl

Sodium chloride reacts with concentrated sulfuric acid to produce hydrogen chloride gas:

Reaction with Sulfuric Acid: $$\text{NaCl} + \text{H}_2\text{SO}_4 \rightarrow \text{NaHSO}_4 + \text{HCl}$$NaCl+H2​SO4​→NaHSO4​+HCl

Chlorination Byproducts: Hydrogen chloride is also produced as a byproduct during the chlorination of organic compounds, such as methane or benzene.

Industrial Production Methods

Industrially, hydrogen chloride is produced by:

Direct Synthesis: Combining hydrogen and chlorine gases at high temperatures.

Byproduct Recovery: Capturing hydrogen chloride generated during the production of chlorinated hydrocarbons.

Waste Incineration: Recovering hydrogen chloride from gases produced during the incineration of chlorine-containing waste.

Chemical Reactions Analysis

Hydrogen chloride undergoes various chemical reactions:

As a strong acid, it reacts with bases to form salts and water.

Acid-Base Reactions: $$\text{HCl} + \text{NaOH} \rightarrow \text{NaCl} + \text{H}_2\text{O}$$HCl+NaOH→NaCl+H2​O

Reacts with active metals to produce metal chlorides and hydrogen gas.

Metal Reactions: $$\text{2HCl} + \text{Zn} \rightarrow \text{ZnCl}_2 + \text{H}_2$$2HCl+Zn→ZnCl2​+H2​

Reacts with metal oxides and hydroxides to form metal chlorides and water.

Oxide and Hydroxide Reactions: $$\text{2HCl} + \text{CaO} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O}$$2HCl+CaO→CaCl2​+H2​O

Scientific Research Applications

Industrial Applications

Hydrogen chloride is primarily consumed in the production of hydrochloric acid, which is essential for numerous industrial processes. Its applications include:

• Chemical Manufacturing : HCl is crucial in producing organic compounds such as vinyl chloride, which is used to manufacture polyvinyl chloride (PVC) plastics. It also plays a role in producing inorganic compounds like ferric chloride and aluminum chlorohydrate for water treatment .
• Metal Processing : In the metal fabrication industry, HCl is employed for pickling steel to remove rust and scale. This process enhances the quality of metals before galvanizing or other treatments .
• Oil and Gas Production : HCl is utilized in oil well stimulation through acidizing, which improves the flow of oil and gas by dissolving limestone or dolomite formations .
• Food Industry : It is involved in food processing, particularly in refining sugar and producing high fructose corn syrup .

Laboratory Research Applications

Hydrogen chloride has several applications in laboratory settings, particularly in analytical chemistry and environmental monitoring:

• Safety Assessments : HCl detectors are used to monitor air quality in laboratories and industrial facilities, ensuring compliance with safety regulations by detecting potential leaks .
• Environmental Monitoring : Advanced HCl monitoring technology assists researchers in assessing pollution levels and contributing to policy recommendations aimed at reducing emissions from industrial processes .
• Calibration Standards : In laboratories, hydrogen chloride is used to create calibration gas mixtures for environmental emission monitoring systems .

Case Study 1: Environmental Research Organization

A Midwest environmental research organization employed hydrogen chloride monitoring solutions to study emissions from industrial operations. By utilizing real-time data collection methods, they were able to inform local policymakers about necessary changes to air quality standards, demonstrating the critical role of HCl in environmental health assessments .

Case Study 2: Semiconductor Fabrication

In semiconductor manufacturing, hydrogen chloride is essential for etching processes and cleaning chemical vapor deposition (CVD) reactors. This application highlights its importance in producing high-purity electronic components .

Recent Innovations

Recent advancements have improved the safety and efficiency of hydrogen chloride handling:

• Ionic Liquid Storage : Researchers at Freie Universität Berlin developed a method for safely storing hydrogen chloride as an ionic liquid, which enhances safety during transportation and processing. This innovation not only improves handling but also promotes sustainability within the chemical industry by allowing for the recycling of HCl produced as a by-product during chlorination processes .

Mechanism of Action

Hydrogen chloride exerts its effects primarily through its strong acidic nature. In aqueous solution, it dissociates completely into hydronium ions (H₃O⁺) and chloride ions (Cl⁻), which can participate in various chemical reactions. The hydronium ions are responsible for the compound’s corrosive properties and its ability to react with bases, metals, and oxides .

Comparison with Similar Compounds

Below is a detailed comparison of "Hydron;chloride" derivatives with structurally or functionally similar hydrochloride salts:

Table 1: Comparative Analysis of Hydrochloride Salts

Compound Name	Molecular Formula	CAS Number	Therapeutic Use/Application	Key Structural Features	Reference
Tetramisole Hydrochloride	C₁₁H₁₃N₂S·HCl	5086-74-8	Anthelmintic (parasitic worm treatment)	Imidazothiazole core with phenyl substitution
Clonidine Hydrochloride	C₉H₉Cl₂N₃·HCl	4205-91-8	Hypertension, ADHD, pain management	Imidazoline ring linked to dichlorophenyl group
Fexofenadine Hydrochloride	C₃₂H₃₉NO₄·HCl	153439-89-1	Antihistamine (allergy relief)	Piperidine and diphenylmethane substituents
Metaphedrine Hydrochloride	C₁₁H₁₇N·HCl	2089255-96-7	Stimulant (structural analog of amphetamine)	m-Tolyl group with methylamine chain
Propafenone Hydrochloride	C₂₁H₂₇NO₃·HCl	34183-22-7	Antiarrhythmic (heart rhythm regulation)	Propiophenone backbone with hydroxypropylamine
Metformin Hydrochloride	C₄H₁₁N₅·HCl	1115-70-4	Type 2 diabetes treatment	Biguanide structure with dimethyl groups

Structural and Functional Differences

Tetramisole Hydrochloride vs. Clonidine Hydrochloride :

• Structural : Tetramisole contains an imidazothiazole ring, whereas clonidine features an imidazoline ring fused to a dichlorophenyl group .
• Functional : Tetramisole targets parasitic nematodes by disrupting neuromuscular activity, while clonidine acts as an α₂-adrenergic agonist to reduce sympathetic nervous system activity .

Fexofenadine Hydrochloride vs. Metformin Hydrochloride :

• Structural : Fexofenadine has a lipophilic diphenylmethyl-piperidine group, contrasting with metformin’s hydrophilic biguanide structure .
• Functional : Fexofenadine blocks histamine H₁ receptors, while metformin inhibits hepatic glucose production via AMPK activation .

Propafenone Hydrochloride vs. Metaphedrine Hydrochloride: Structural: Propafenone includes a propiophenone moiety, whereas metaphedrine is a methyl-substituted amphetamine derivative . Functional: Propafenone inhibits sodium channels in cardiac tissue, whereas metaphedrine acts as a central nervous system stimulant .

Pharmacological and Physicochemical Properties

• Solubility : Hydrochloride salts generally exhibit higher aqueous solubility than their freebase counterparts. For instance, clonidine hydrochloride’s solubility (>50 mg/mL) enables rapid absorption in oral formulations .
• Stability : The hydrochloride form mitigates degradation in acidic environments. Tetramisole hydrochloride remains stable under gastric pH, ensuring efficacy in oral administration .
• Bioavailability : Fexofenadine hydrochloride achieves ~30–40% bioavailability due to reduced first-pass metabolism compared to its parent compound, terfenadine .

Notes

• Contradictions: discusses "plasmon-hydron resonance" in graphene, unrelated to pharmaceutical hydrochlorides.

Biological Activity

Hydron;chloride, commonly known as hydrochloric acid (HCl), is a strong inorganic acid with significant biological activity. It is primarily recognized for its role in various physiological and industrial processes. This article delves into the biological effects, mechanisms of action, and relevant case studies associated with hydrochloric acid.

Hydrochloric acid is produced naturally in the gastric mucosa of mammals, where it aids in digestion by creating an acidic environment in the stomach. The adult human stomach secretes approximately 1.5 liters of gastric juice daily, containing a concentration of 0.05-0.10 N HCl . Industrially, HCl is synthesized through several methods, including the reaction of sodium chloride with sulfuric acid and as a by-product of chlorination processes .

Physiological Role

• Digestion :
  • Hydrochloric acid plays a crucial role in the digestive system by activating pepsinogen to pepsin, which is essential for protein digestion.
  • It also helps maintain the pH of the stomach between 1.5 and 3.5, which is vital for enzymatic activity and pathogen control.
• pH Regulation :
  • HCl is involved in maintaining the acid-base balance within various biological systems.
• Electrolyte Balance :
  • Chloride ions (Cl⁻) derived from hydrochloric acid are integral to maintaining osmotic pressure and fluid balance in cells.

Toxicological Effects

While hydrochloric acid has essential biological roles, it can also be toxic at high concentrations or upon exposure:

• Respiratory Irritation : Inhalation of HCl vapors can lead to respiratory tract irritation, coughing, and potential pulmonary edema .
• Skin and Eye Damage : Direct contact can cause severe burns and damage to mucous membranes.
• Acid-Base Disorders : Excessive ingestion or exposure can disrupt systemic pH balance, leading to metabolic acidosis.

Case Studies

• Gastric Acid Secretion Disorders :
  • A study investigated patients with hypochlorhydria (low stomach acid) and found that insufficient HCl production was linked to malabsorption issues and increased susceptibility to gastrointestinal infections .
• Industrial Exposure :
  • Research on workers exposed to hydrochloric acid in manufacturing settings reported chronic respiratory issues and skin lesions, emphasizing the need for protective measures .
• Environmental Impact :
  • Hydrochloric acid is released into the environment through various industrial processes, contributing to atmospheric acidity and potential ecological harm .

Data Table: Biological Effects of Hydrochloric Acid

Biological Activity	Description	Reference
Digestion	Activates digestive enzymes
pH Regulation	Maintains acidic environment in stomach
Electrolyte Balance	Contributes to osmotic pressure
Respiratory Irritation	Causes irritation upon inhalation
Skin Damage	Can cause burns upon contact

Q & A

Basic Research Questions

Q. What metadata is critical for reproducibility in Hydron;chloride research?

• Methodological Answer : Include raw spectral data (e.g., NMR FID files), instrument calibration logs, and environmental conditions (humidity, light exposure). For computational studies, provide input files (e.g., Gaussian .gjf) and convergence criteria. Use FAIR principles (Findable, Accessible, Interoperable, Reusable) for data archiving .

Q. How should conflicting spectral data (e.g., IR peak shifts) be analyzed and reported?

• Methodological Answer : Re-run samples under identical conditions and compare with published reference spectra. Use peak deconvolution software for overlapping signals. Discuss potential causes (e.g., solvent polarity, hydrogen bonding) in the "Results and Discussion" section, citing analogous studies .